![molecular formula C9H7ClN2O B2723403 1-(3-Chlorophenyl)-1H-imidazol-2(3H)-one CAS No. 109130-25-8](/img/structure/B2723403.png)
1-(3-Chlorophenyl)-1H-imidazol-2(3H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(3-Chlorophenyl)-1H-imidazol-2(3H)-one, also known as Clonazolam, is a synthetic benzodiazepine that has gained popularity as a research chemical due to its potent sedative and anxiolytic effects. Clonazolam was first synthesized in the 1970s and is structurally similar to other benzodiazepines such as diazepam and alprazolam.
Mechanism of Action
1-(3-Chlorophenyl)-1H-imidazol-2(3H)-one acts on the GABA-A receptor, which is a major inhibitory neurotransmitter in the central nervous system. It enhances the activity of GABA, leading to increased inhibition of neuronal activity and subsequent sedative and anxiolytic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects, including sedation, muscle relaxation, anticonvulsant activity, and anxiolysis. It has also been shown to affect cognitive function, memory, and motor coordination.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-(3-Chlorophenyl)-1H-imidazol-2(3H)-one in lab experiments is its potent pharmacological effects, which make it a useful tool for studying the mechanisms of anxiety and sleep disorders. However, its potent sedative effects can also make it difficult to study certain aspects of cognitive function and motor coordination. Additionally, the potential for abuse and dependence makes it important to use caution when handling and administering this compound in the lab.
Future Directions
There are many potential future directions for research involving 1-(3-Chlorophenyl)-1H-imidazol-2(3H)-one. One area of interest is its potential as a treatment for epilepsy and other neurological disorders. Additionally, further research is needed to fully understand the mechanisms of action and potential therapeutic applications of this compound. Finally, there is a need for continued research into the safety and potential for abuse of this compound, particularly given its growing popularity as a recreational drug.
Synthesis Methods
1-(3-Chlorophenyl)-1H-imidazol-2(3H)-one can be synthesized through a multi-step process involving the reaction of 3-chlorobenzaldehyde with 2-aminobenzonitrile, followed by cyclization and reduction. The resulting product is purified through recrystallization and can be characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.
Scientific Research Applications
1-(3-Chlorophenyl)-1H-imidazol-2(3H)-one has been used in scientific research to study its pharmacological properties and potential therapeutic applications. It has been shown to have potent sedative and anxiolytic effects, making it a useful tool for studying the mechanisms of anxiety and sleep disorders. This compound has also been investigated for its potential as a treatment for epilepsy and other neurological disorders.
properties
IUPAC Name |
3-(3-chlorophenyl)-1H-imidazol-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7ClN2O/c10-7-2-1-3-8(6-7)12-5-4-11-9(12)13/h1-6H,(H,11,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JQTXWJHOZYNLQP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)N2C=CNC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.62 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.